7-bromo-4-(2,4-difluorobenzyl)-2-methyl-4,5-dihydro-1,4-benzoxazepin-3(2H)-one

• IUPAC Name: 7-bromo-4-[(2,4-difluorophenyl)methyl]-2-methyl-5H-1,4-benzoxazepin-3-one
• InChI: InChI=1S/C17H14BrF2NO2/c1-10-17(22)21(8-11-2-4-14(19)7-15(11)20)9-12-6-13(18)3-5-16(12)23-10/h2-7,10H,8-9H2,1H3
• InChI Key: YPDTYEHZBUOBMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)N(CC2=C(O1)C=CC(=C2)Br)CC3=C(C=C(C=C3)F)F
• Molecular Formula: C17H14BrF2NO2
• Molecular Weight: 382.2 g/mol

Description

7-bromo-4-(2,4-difluorobenzyl)-2-methyl-4,5-dihydro-1,4-benzoxazepin-3(2H)-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as GSK-3 inhibitor VIII and has been extensively studied for its mechanism of action and physiological effects.

Scientific Research Applications

• Synthesis of CCR5 Antagonists : A practical method for synthesizing an orally active CCR5 antagonist using methyl 7-bromo-1-propyl-2,3-dihydro-1H-1-benzazepine-4-caboxylate, a derivative of the benzoxazepine core, has been developed. This antagonist has potential applications in the treatment of conditions like HIV/AIDS (Ikemoto et al., 2005).

• Kinase Inhibitor Synthesis : The benzoxazepine core is integral in the synthesis of several kinase inhibitors, including mTOR inhibitors. This research showcases the scalable synthesis of 7-bromobenzoxazepine and its applications in the development of kinase inhibitors (Naganathan et al., 2015).

• Affinity Toward CNS Benzodiazepine Receptors : The condensation of 5-aryl-7-bromo-1,2-dihydro-3H-1,4-benzodiazepin-2-ones with aromatic aldehydes, including those with the benzoxazepine core, shows potential affinity towards central nervous system and peripheral benzodiazepine receptors. This finding is significant for the development of compounds targeting these receptors (Pavlovsky et al., 2007).

• Structural Analysis in Chemistry : Studies involving 7-bromo-5-phenyl-1,2-dihydro-3H-1,4-benztriazepin-2-one, a compound structurally related to benzoxazepine, provide insights into its molecular and crystal structures, which are vital for understanding its chemical behavior and potential applications (Vlasiuk et al., 2013).

• Protein-Tyrosine Kinase (PTK) Inhibitors : Novel derivatives of 3,4-dihydro-1-benzoxepin-5(2H)-one, which is structurally related to the benzoxazepine core, have shown inhibitory activities against protein-tyrosine kinases. These compounds have potential therapeutic applications in diseases where PTKs are implicated (Li et al., 2017).

• Synthesis of Novel Compounds : Research on the synthesis of substituted 4,5-dihydro[1,4]oxazepino[7,6-b]quinolin-3-ones, structurally related to benzoxazepines, contributes to the development of new compounds with potential applications in medicinal chemistry (Kombarov & Yurovskaya, 2002).

• Scale-Up of Benzoxazepine-Containing Compounds : This research outlines the process development for scaling up the synthesis of 7-bromobenzoxazepine, a compound related to benzoxazepines, highlighting its industrial and pharmaceutical relevance (Andersen et al., 2015).